Cas no 39477-86-6 (Phenol, 2-(1-phenylethenyl)-)

• Product Name: Phenol, 2-(1-phenylethenyl)-
• CAS No: 39477-86-6
• MF: C₁₄H₁₂O
• MW: 196.244483947754
• CID: 1507908
• PubChem ID: 12336287
• Update Time: 2025-04-21

Phenol, 2-(1-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1-phenylethenyl)-
• 2-(1-phenylethenyl)phenol
• 2-(1-phenyl-vinyl)-phenol
• 2-(1-phenylvinyl)phenol
• 39477-86-6
• 1-Phenyl-1-(2-hydroxyphenyl)ethene
• SCHEMBL2113883
• HS-5560
• DTXSID00491378

• Inchi： 1S/C14H12O/c1-11(12-7-3-2-4-8-12)13-9-5-6-10-14(13)15/h2-10,15H,1H2
• InChI Key： QYPBOXRMLFPDEQ-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 196.08886
• Monoisotopic Mass: 196.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23